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Compound of Interest

Compound Name: 2,3',4',6-Tetrachlorobiphenyl
CAS No.: 41464-46-4
Cat. No.: B1594518
Get Quote
. J

Core Identity:
o |[UPAC Name: 2,3',4',6-Tetrachlorobiphenyl
o Ballschmiter & Zell (BZ) Number: 71

o CAS Registry Number: 41464-46-4 (Generic for tetrachlorobiphenyls varies; specific isomer
verification required for purchase).

¢ Molecular Formula: C12HeCla[1]

The Nomenclature Mechanics (The "Why")

To ensure scientific integrity, one must understand why Congener 71 is named 2,3',4',6-
Tetrachlorobiphenyl rather than an alternative permutation. The IUPAC naming convention for
Polychlorinated Biphenyls (PCBs) follows a strict hierarchy of rules designed to minimize locant
numbers.
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e Ring Prioritization: The biphenyl structure consists of two phenyl rings. The ring with the
higher number of chlorine substituents is assigned the unprimed numbers. If both rings have
an equal count (as in PCB 71, which is a 2+2 split), the ring with the lower locant set at the

first point of difference takes priority.
o Ring A Candidates: 2, 6 (Ortho, Ortho)
o Ring B Candidates: 3, 4 (Meta, Para)

o Decision: The set {2, 6} is lower than {3, 4} because 2 < 3. Therefore, the 2,6-substituted

ring becomes the unprimed ring.

e Ordering: The final name combines the unprimed and primed locants in ascending numerical
order: 2, 3', 4, 6.

Visualization of Naming Priority:
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Figure 1: Logical flow for deriving the IUPAC name of PCB 71, illustrating the priority of the 2,6-
substitution pattern over the 3,4-pattern.

Physico-Chemical Profile

For researchers modeling environmental fate or lipophilicity-driven membrane transport, the
following data points are critical. PCB 71 is a di-ortho substituted congener, a structural feature

that significantly influences its planarity and toxicity.
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Property Value Causality/Implication

) Determines volatility and
Molecular Weight 291.99 g/mol o
diffusion rates.

High lipophilicity; indicates
Log K_ow ~5.8-6.1 strong bioaccumulation

potential in adipose tissue.

Extremely low; transport is
Water Solubility ~0.02 mg/L (25°C) particle-bound or lipid-
mediated.

The steric hindrance of the
) 2,6-chlorines (di-ortho)
Planarity Non-Planar )
prevents the two phenyl rings

from becoming coplanar.

Unlike tri- or tetra-ortho PCBs,
the rotational energy barrier of
i . ) di-ortho PCB 71 is typically
Atropisomerism Labile _ o .
insufficient to isolate stable
enantiomers at room

temperature.

Synthesis Protocol: The Suzuki-Miyaura Standard

While historical methods involved the chlorination of biphenyl (yielding complex mixtures),
modern reference standard synthesis requires regiospecificity. The Suzuki-Miyaura Cross-
Coupling is the gold standard for synthesizing specific PCB congeners like PCB 71.

Experimental Workflow:
e Reagents:
o Aryl Halide: 1-Bromo-3,4-dichlorobenzene (Represents the 3',4' ring).

o Boronic Acid:[2][3][4] 2,6-Dichlorophenylboronic acid (Represents the 2,6 ring).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15251288/
https://pubmed.ncbi.nlm.nih.gov/11572605/
https://iro.uiowa.edu/esploro/outputs/bookChapter/Synthesis-of-Polychlorinated-Biphenyls-PCBs-and/9984000932202771
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Catalyst: Pd(PPhs)a (Tetrakis(triphenylphosphine)palladium(0)).
o Base: Na2COs (aqueous).[2]

o Solvent: Toluene/Ethanol (2:1).

e Procedure:

o Inert Atmosphere: The reaction must be performed under Nitrogen or Argon to prevent

catalyst oxidation.

o Reflux: Heat the mixture to 80-100°C for 12-24 hours. The base activates the boronic acid,

facilitating transmetallation with the palladium complex.

o Purification: Post-reaction, the organic layer is separated, dried (MgSOa), and purified via
silica gel column chromatography using Hexane as the eluent.

Synthesis Pathway Diagram:

2,6-Dichlorophenylboronic acid 1-Bromo-3,4-dichlorobenzene
Catalytic Cycle

Pd(PPh3)4 + Na2CO3
(Oxidative Addition -> Transmetallation -> Reductive Elimination)

Reflux (Toluene/EtOH)

PCB 71

(2,3',4',6-Tetrachlorobiphenyl)

Click to download full resolution via product page

Figure 2: The Suzuki-Miyaura cross-coupling pathway for the regiospecific synthesis of PCB
71.

Toxicological Profiling & Metabolic Fate
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For drug development professionals assessing off-target effects or toxicology, distinguishing
the "Mode of Action” for PCB 71 is vital.

Non-Dioxin-Like Behavior: Because PCB 71 is di-ortho substituted (2,6), the steric bulk
prevents the molecule from assuming the planar conformation required to bind the Aryl
Hydrocarbon Receptor (AhR).

o Consequence: PCB 71 has a negligible TEF (Toxic Equivalency Factor) relative to Dioxin
(TCDD).

o Primary Toxicity: Neurotoxicity and Endocrine Disruption.[5] It acts as a "Phenobarbital-type"
inducer, upregulating CYP2B and CYP3A enzymes rather than CYP1A.

Metabolic Pathway (Self-Validating Mechanism): The metabolism of PCB 71 is driven by the
presence of open meta-para positions on the 2,6-ring (positions 3,4,5 are open, but 4 is
sterically accessible) and the 3',4'-ring (positions 2',5',6' open).

e Phase | Metabolism: Cytochrome P450 enzymes (specifically CYP2B1/2) introduce a
hydroxyl group.

o Regioselectivity: Hydroxylation typically occurs at the para position of the less substituted
ring if available, or meta positions adjacent to chlorines (NIH shift). For PCB 71,
hydroxylation at the 4-position (Ring A) is blocked by the 3,4-substitution pattern? No, Ring A
is 2,6 substituted. Position 4 on Ring A is open.

o Likely Metabolite: 4-OH-2,3",4',6-CB.

Metabolic Signaling Diagram:

NIH Shift

Induction

PCB 71
(Lipophilic Parent)

Hydroxylated PCB 71
(More Polar)

Conjugation & Excretion
(Glucuronidation)

CYP2B/CYP3A
(Enzymatic Oxidation)

Arene Oxide
Intermediate

Click to download full resolution via product page

Figure 3: The metabolic biotransformation of PCB 71, highlighting the shift from lipophilic
parent to excretable conjugate.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://utoronto.scholaris.ca/server/api/core/bitstreams/32849552-a4ad-453b-9195-8d387387f25d/content
https://www.benchchem.com/product/b1594518/docs?utm_src=pdf-body-img#nomenclature-and-structural-logic-decoding-pcb-71
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analytical Validation (Quality Control)
To validate the identity of PCB 71 in environmental or biological samples, rely on GC-MS/MS

(Gas Chromatography-Tandem Mass Spectrometry).

¢ Retention Time Indexing: PCB 71 elutes closely with other tetra-PCBs. Use a high-resolution
capillary column (e.g., DB-5ms or HT-8).

¢ Mass Transitions: Monitor the molecular ion cluster [M]+ at m/z 290, 292, 294 (characteristic
of 4 chlorines).

¢ Internal Standard: Use 13Ci2-labeled PCB 71 (isotope dilution) to correct for extraction
efficiency and matrix effects. This ensures the protocol is self-validating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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